Methyl Benzenesulfonate
Methyl Benzenesulfonate
Methyl Benzenesulfonate is a sulfonate ester that acts as a potential genotoxic impurity in drug substances.
Brand Name:
Vulcanchem
CAS No.:
80-18-2
VCID:
VC0196065
InChI:
InChI=1S/C7H8O3S/c1-10-11(8,9)7-5-3-2-4-6-7/h2-6H,1H3
SMILES:
COS(=O)(=O)C1=CC=CC=C1
Molecular Formula:
C7H8O3S
Molecular Weight:
172.2 g/mol
Methyl Benzenesulfonate
CAS No.: 80-18-2
Impurities
VCID: VC0196065
Molecular Formula: C7H8O3S
Molecular Weight: 172.2 g/mol
Purity: > 95%
| CAS No. | 80-18-2 |
|---|---|
| Product Name | Methyl Benzenesulfonate |
| Molecular Formula | C7H8O3S |
| Molecular Weight | 172.2 g/mol |
| IUPAC Name | methyl benzenesulfonate |
| Standard InChI | InChI=1S/C7H8O3S/c1-10-11(8,9)7-5-3-2-4-6-7/h2-6H,1H3 |
| Standard InChIKey | CZXGXYBOQYQXQD-UHFFFAOYSA-N |
| SMILES | COS(=O)(=O)C1=CC=CC=C1 |
| Canonical SMILES | COS(=O)(=O)C1=CC=CC=C1 |
| Appearance | Clear Colourless Oil |
| Description | Methyl Benzenesulfonate is a sulfonate ester that acts as a potential genotoxic impurity in drug substances. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Solubility | 0.02 M |
| Synonyms | Benzenesulfonic Acid Methyl Ester; Methyl Besylate; NSC 3214; 20ND3-5 |
| PubChem Compound | 6630 |
| Last Modified | Nov 11 2021 |
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